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Compound of Interest

4-Methyl-3-nitropyridine
Compound Name:
hydrochloride

cat. No.: B1590557

An In-depth Technical Guide to the Safety and Hazards of 4-Methyl-3-nitropyridine
Hydrochloride

Foreword: A Note on Data Extrapolation

The safe handling of any chemical compound is paramount in a research and development
setting. This guide is dedicated to providing a comprehensive overview of the safety
considerations and potential hazards associated with 4-Methyl-3-nitropyridine
hydrochloride. It is critical for the reader to understand that while this compound is utilized in
pharmaceutical and agrochemical synthesis[1], comprehensive, publicly available safety data
sheets (SDS) specific to the hydrochloride salt are limited.

Therefore, this document is constructed upon a foundation of scientific integrity, leveraging
extensive data from its free base, 4-Methyl-3-nitropyridine (CAS 5832-44-0), and structurally
analogous nitropyridine derivatives. The functional groups—a pyridine ring, a nitro group, and a
methyl group—are the primary drivers of the compound's chemical reactivity and toxicological
profile. The addition of a hydrochloride salt is anticipated to primarily influence physical
properties such as solubility and hygroscopicity, rather than fundamentally altering the core
hazards. This guide synthesizes the most reliable available data to provide robust safety
protocols and handling recommendations.

Section 1: Chemical Identification and Properties
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A precise understanding of a compound's identity and physical characteristics is the first step in
a rigorous safety assessment.

Identity
. 4-Methyl-3-nitropyridine 4-Methyl-3-nitropyridine
Identifier .
(Free Base) hydrochloride
) o 4-methyl-3-nitropyridinium
IUPAC Name 4-methyl-3-nitropyridine[2] )
chloride
CAS Number 5832-44-0[2] 856835-53-5[3]
Molecular Formula CeHsN202[2][3] CeH7CIN202
Molecular Weight 138.12 g/mol [2][3] 174.59 g/mol
Common Synonyms 3-Nitro-4-picoline Not commonly available

Physicochemical Properties

The properties of the free base provide a baseline for understanding the hydrochloride salt. The
salt form is expected to be a solid with higher water solubility.
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4-Methyl-3-nitropyridine

Notes and Inferences for

Property .
(Free Base) Hydrochloride Salt
White to light yellow solid Expected to be a crystalline
Appearance o )
powder or liquid solid.
Expected to have a
Melting Point 24-28 °C[4] significantly higher
melting/decomposition point.
- ) Likely to decompose upon
Boiling Point 238 °C[4] ] ]
strong heating rather than boil.
) Data not available; expected to
Density 1.228 g/mL at 25 °C[4] ]
be higher than the free base.
The hydrochloride salt form
Solubility Data not specified significantly enhances water
solubility[1].
Expected to be non-
) 108.3 °C (226.9 °F) - closed flammable, but thermal
Flash Point .
cup decomposition can release
hazardous vapors.
) Store in a dry, cool, well-
Store under an inert ]
ventilated place, protected
Storage atmosphere at room

temperature[3][4].

from moisture due to likely

hygroscopicity.

Section 2: Hazard Identification and GHS

Classification

The Globally Harmonized System (GHS) provides a standardized framework for

communicating hazards. The classification for 4-Methyl-3-nitropyridine hydrochloride is

inferred from its free base, which is classified as hazardous.

GHS Classification Summary

» Signal Word:Danger|[3]
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e Hazard Pictograms:

[e]

o

o

Health Hazard

Corrosion

Exclamation Mark

» GHS Hazard Statements (based on free base):

o

[¢]

[e]

[e]

H302: Harmful if swallowed.[2]

H315: Causes skin irritation.[2]

H318: Causes serious eye damage.[2]

H335: May cause respiratory irritation.[2]

e GHS Precautionary Statements (selected):

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[5][6]

P264: Wash skin thoroughly after handling.[5][6]

P270: Do not eat, drink or smoke when using this product.[5][7]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[5][6][7]

P301 + P312 + P330: IF SWALLOWED: Call a POISON CENTER/doctor if you feel
unwell. Rinse mouth.[7]

P302 + P352: IF ON SKIN: Wash with plenty of water.[5][6]

P305 + P351 + P338 + P310: IF IN EYES: Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing. Immediately call a
POISON CENTER or doctor.[3][5][6]

P403 + P233: Store in a well-ventilated place. Keep container tightly closed.[5][6][7]
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o P501: Dispose of contents/container to an approved waste disposal plant.[5][7]

Causality of Hazards

» Oral Toxicity (H302): The acute toxicity is a known characteristic of many nitropyridine
compounds.

o Skin Irritation (H315): Similar to other pyridine derivatives, this compound can defat the skin,
leading to irritation upon prolonged contact.

e Serious Eye Damage (H318): This is the most severe hazard classification. The compound is
anticipated to be corrosive to eye tissue, potentially causing irreversible damage. This
necessitates stringent eye protection.

o Respiratory Irritation (H335): Inhalation of the dust or aerosols can irritate the mucous
membranes and respiratory tract, a common trait for fine chemical powders.[6][8]

Section 3: Exposure Control and Personal
Protective Equipment (PPE)

Controlling exposure is the foundation of safe chemical handling. This involves a combination
of engineering controls and appropriate PPE.

Engineering Controls

e Ventilation: Always handle 4-Methyl-3-nitropyridine hydrochloride inside a certified
chemical fume hood to minimize inhalation exposure.[7] Ensure the fume hood has adequate
airflow and is functioning correctly before beginning work.

o Safety Stations: Ensure that a safety shower and an eyewash station are readily accessible
and in close proximity to the workstation.[9][10]

Personal Protective Equipment (PPE)

The consistent use of appropriate PPE is the most critical line of defense.[11]
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Protection Type

Specification and Rationale

Eye & Face Protection

Wear tightly fitting chemical safety goggles
conforming to EU Standard EN166 or NIOSH
(US) standards.[11][12] Given the H318
classification (Causes serious eye damage), a
face shield should also be worn over goggles,
especially when handling larger quantities or if
there is a risk of splashing.[13]

Skin & Body Protection

Wear a flame-retardant, anti-static protective lab
coat.[7] Handle with chemical-resistant,
impervious gloves (e.qg., nitrile rubber).[12]
Gloves must be inspected for tears or holes
before use and changed frequently, especially
after direct contact.[11][12]

Respiratory Protection

For routine handling within a fume hood,
respiratory protection is not typically required. If
there is a risk of generating significant dust
outside of a fume hood, or if exposure limits are
exceeded, a NIOSH/MSHA-approved N95 dust
mask or a full-face respirator with appropriate
cartridges should be used.[11]

Hazard Recognition & PPE Selection Workflow
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1. Task Assessment

Start: Handling 4-Methyl-3-nitropyridine HCI

Assess Task:
- Weighing solid?
- Preparing solution?
- Risk of dust/aerosol?

\_ J

~

é 2. Engineering & Administrative Controls

Work in Chemical Fume Hood?

STOP!
Re-evaluate Task.
Consult EHS.

Proceed with Standard PPE

4 3. PPE Selection )

Standard PPE:
- Nitrile Gloves
- Lab Coat

Eye Protection:
- Chemical Goggles (Minimum)
- Face Shield (Recommended)

i

Respiratory Protection:
- N95 Respirator if dust is likely

Final Check:
- Inspect all PPE
- Confirm eyewash/shower access

J

Click to download full resolution via product page

Caption: PPE Selection Workflow for 4-Methyl-3-nitropyridine HCI.
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Section 4: Safe Handling, Storage, and Disposal

Adherence to strict protocols for handling, storage, and disposal is essential to mitigate risks.

Safe Handling Protocol

o Preparation: Before handling, review this guide and the available Safety Data Sheets for the

free base. Ensure all necessary engineering controls and PPE are in place.

Work Area: Designate a specific area within the fume hood for handling the compound. Avoid
clutter.

Dispensing: As a solid, avoid generating dust. Use spatulas to carefully transfer the material.
If making a solution, add the solid slowly to the solvent.

Hygiene: Do not eat, drink, or smoke in the laboratory.[7][14] Wash hands thoroughly with
soap and water after handling the compound, even if gloves were worn.[6]

Contamination: Immediately change contaminated clothing.[7] Decontaminate any surfaces
that may have come into contact with the chemical.

Storage

Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated place.[6][7]

Atmosphere: Due to potential sensitivity, storing under an inert atmosphere (e.g., argon or
nitrogen) is recommended to maintain product quality.[10]

Security: The compound should be stored in a locked cabinet or an area accessible only to
authorized personnel.[5][7][8]

Incompatibilities: Keep away from strong oxidizing agents, strong acids, acid anhydrides,
and acid chlorides.[8][9][15]

Disposal

Procedure: All waste material and contaminated items (gloves, wipes, etc.) must be disposed
of as hazardous chemical waste.
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» Regulations: Disposal must be conducted in accordance with all applicable federal, state,

and local environmental regulations.[5] Do not allow the product to enter drains.[7] Entrust

disposal to a licensed waste disposal company.

Section 5: Emergency Procedures and First Aid

Rapid and correct response to an exposure or spill is critical.

First-Aid Measures

Exposure Route

Protocol

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids.[8][16] Remove contact
lenses if present and easy to do.[6][8] Seek
immediate medical attention. This is critical due

to the risk of serious eye damage.

Skin Contact

Immediately take off all contaminated clothing.
[7] Wash the affected area with plenty of soap
and water.[6][8][16] If skin irritation occurs, get

medical advice/attention.[5][6][8]

Move the exposed person to fresh air at once.[8]
[9][16] If breathing has stopped or is difficult,

Inhalation provide artificial respiration or oxygen. Keep the
person warm and at rest.[16] Seek immediate
medical attention.

Do NOT induce vomiting.[14] Rinse mouth

Ingestion thoroughly with water.[5][9] Call a poison control

center or seek immediate medical attention.[9]

Accidental Release Measures

o Small Spill (in a fume hood):

o Ensure PPE is worn.
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o Carefully wipe up the solid with a damp paper towel or absorb liquid spills with an inert
material (e.g., vermiculite, sand).

o Place all contaminated materials into a sealed, labeled hazardous waste container.

o Decontaminate the spill area with an appropriate solvent followed by soap and water.

e Large Spill:

o

Evacuate personnel from the immediate area.[6]

[¢]

Alert laboratory personnel and contact the institutional Environmental Health & Safety
(EHS) department.

[¢]

Prevent the spill from entering drains.[7]

o

Do not attempt to clean up a large spill without proper training and equipment.

Fire-Fighting Measures

o Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[5][6][7]

e Hazards from Combustion: Thermal decomposition can lead to the release of irritating and
toxic gases, including nitrogen oxides (NOx), carbon monoxide (CO), carbon dioxide (CO2),
and hydrogen chloride gas.[8][15]

» Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear to prevent contact with skin and eyes.[5][7][17]

Emergency Response Decision Tree
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Incident Occurs
(Spill or Exposure)

Spill Response ¢
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Exposure Response
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\4
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(Inside Hood) Large or Uncontained Skin Contact Inhalation Ingestion
\ \4 \4
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Caption: Emergency Response Decision Tree for Spills and Exposures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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